60-54-8

Tetracycline

In Stock

• CAS RN:
• 60-54-8

• Formula:
• C22H4N2O8

• InChI:
• InChI=1S/C22H24N2O8/c1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28/h4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30)/t9-,10-,15-,21+,22-/m0/s1

• InChIKey:
• OFVLGDICTFRJMM-WESIUVDSSA-N

• Tetracycline is a broad spectrum polyketide antibiotic produced by the Streptomyces genus of Actinobacteria. It has a role as an antimicrobial agent, an antibacterial drug, an antiprotozoal drug, a protein synthesis inhibitor and an Escherichia coli metabolite. Tetracycline passively diffuses through proin channels in the cell membrane, binding to 30S ribosomes and inhibits protein synthesis by preventing access of aminoacyl tRNA to the acceptor site on the mRNA-ribosome complex. It also binds to the bacterial 50S ribosomal subunit, altering the membrane and causing intracellular components to leak from bacterial cells. The inhibitory effects can be reversed by washing, suggesting that it is the reversibly bound antibiotic, and not the irreversibly bound drug, that is responsible for antibacterial action.

Acetic acid; 2-amino-6-[(2-aminoacetyl)amino]hexanoic acid

• CAS RN:
• 5460-54-8

• Formula:
• C10H21N3O5

• InChI:
• InChI=1S/C8H17N3O3.C2H4O2/c9-5-7(12)11-4-2-1-3-6(10)8(13)14;1-2(3)4/h6H,1-5,9-10H2,(H,11,12)(H,13,14);1H3,(H,3,4)

• InChIKey:
• PDXJQCGHIWLBFP-UHFFFAOYSA-N

• Acetic acid; 2-amino-6-[(2-aminoacetyl)amino]hexanoic acid is a useful research compound. Its molecular formula is C10H21N3O5 and its molecular weight is 263.29 g/mol. The purity is usually 95%.

1,1-Dibutyl-3-methylurea

• CAS RN:
• 21260-54-8

• Formula:
• C10H22N2O

• InChI:
• InChI=1S/C10H22N2O/c1-4-6-8-12(9-7-5-2)10(13)11-3/h4-9H2,1-3H3,(H,11,13)

• InChIKey:
• QRCDREJTSRDZKB-UHFFFAOYSA-N

• 1,1-Dibutyl-3-methylurea is a useful research compound. Its molecular formula is C10H22N2O and its molecular weight is 186.29 g/mol. The purity is usually 95%.

2,6-DI-T-Butyl-4-(methacryloylaminomethyl)phenol

Usually In Stock

• CAS RN:
• 13560-54-8

• Formula:
• C19H29NO2

• InChI:
• InChI=1S/C19H29NO2/c1-12(2)17(22)20-11-13-9-14(18(3,4)5)16(21)15(10-13)19(6,7)8/h9-10,21H,1,11H2,2-8H3,(H,20,22)

• InChIKey:
• CPZGRZBFUHXVBT-UHFFFAOYSA-N

• 2,6-DI-T-Butyl-4-(methacryloylaminomethyl)phenol is a useful research compound. Its molecular formula is C19H29NO2 and its molecular weight is 303.4 g/mol. The purity is usually 95%.

Cerium;2,2,6,6-tetramethylheptane-3,5-dione

In Stock

• CAS RN:
• 18960-54-8

• Formula:
• C22H38CeO4

• InChI:
• InChI=1S/4C11H20O2.Ce/c4*1-10(2,3)8(12)7-9(13)11(4,5)6;/h4*7H2,1-6H3;

• InChIKey:
• JPCVCRISNDSDBB-UHFFFAOYSA-N

• Cerium;2,2,6,6-tetramethylheptane-3,5-dione is a useful research compound. Its molecular formula is C22H38CeO4 and its molecular weight is 877.2 g/mol. The purity is usually 95%.

7-Tert-butyl-3-(4-methylphenyl)-2-(2-methylprop-2-enylsulfanyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

• CAS RN:
• 351160-54-8

• Formula:
• C25H30N2OS2

• InChI:
• InChI=1S/C25H30N2OS2/c1-15(2)14-29-24-26-22-21(23(28)27(24)18-10-7-16(3)8-11-18)19-12-9-17(25(4,5)6)13-20(19)30-22/h7-8,10-11,17H,1,9,12-14H2,2-6H3

• InChIKey:
• PCLCVDPQLMETQG-UHFFFAOYSA-N

• 7-Tert-butyl-3-(4-methylphenyl)-2-(2-methylprop-2-enylsulfanyl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C25H30N2OS2 and its molecular weight is 438.7g/mol. The purity is usually 95%.

4-Chloro-6-(4-chlorophenyl)thieno[3,2-d]pyrimidine

In Stock

• CAS RN:
• 681260-54-8

• Formula:
• C12H6Cl2N2S

• InChI:
• InChI=1S/C12H6Cl2N2S/c13-8-3-1-7(2-4-8)10-5-9-11(17-10)12(14)16-6-15-9/h1-6H

• InChIKey:
• STTIYJIDEDCZOI-UHFFFAOYSA-N

• 4-Chloro-6-(4-chlorophenyl)thieno[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C12H6Cl2N2S and its molecular weight is 281.15. The purity is usually 95%.

Methyl 2-(3-(2,5-dioxopyrrolidin-1-yl)benzamido)benzo[d]thiazole-6-carboxylate

In Stock

• CAS RN:
• 864860-54-8

• Formula:
• C20H15N3O5S

• InChI:
• InChI=1S/C20H15N3O5S/c1-28-19(27)12-5-6-14-15(10-12)29-20(21-14)22-18(26)11-3-2-4-13(9-11)23-16(24)7-8-17(23)25/h2-6,9-10H,7-8H2,1H3,(H,21,22,26)

• InChIKey:
• FDVMULIDDFWCCU-UHFFFAOYSA-N

• Methyl 2-(3-(2,5-dioxopyrrolidin-1-yl)benzamido)benzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C20H15N3O5S and its molecular weight is 409.42. The purity is usually 95%.

N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide

In Stock

• CAS RN:
• 893360-54-8

• Formula:
• C20H20N2OS

• InChI:
• InChI=1S/C20H20N2OS/c1-14-8-10-17(11-9-14)20-22-15(2)18(24-20)12-13-21-19(23)16-6-4-3-5-7-16/h3-11H,12-13H2,1-2H3,(H,21,23)

• InChIKey:
• YYPXOCCRSUFWFN-UHFFFAOYSA-N

• N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide is a useful research compound. Its molecular formula is C20H20N2OS and its molecular weight is 336.45. The purity is usually 95%.

3-(3-Bromophenyl)-3'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898760-54-8

• Formula:
• C16H12BrF3O

• InChI:
• InChI=1S/C16H12BrF3O/c17-14-6-1-3-11(9-14)7-8-15(21)12-4-2-5-13(10-12)16(18,19)20/h1-6,9-10H,7-8H2

• InChIKey:
• IKPCPUURSBGUGB-UHFFFAOYSA-N

• 3-(3-Bromophenyl)-3'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C16H12BrF3O and its molecular weight is 357.16 g/mol. The purity is usually 95%.

N-(5-chloro-2-methylphenyl)-2-(2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide

In Stock

• CAS RN:
• 932360-54-8

• Formula:
• C23H21ClN4O4

• InChI:
• InChI=1S/C23H21ClN4O4/c1-14-4-6-16(24)11-17(14)25-22(29)13-27-8-9-28-19(23(27)30)12-18(26-28)15-5-7-20(31-2)21(10-15)32-3/h4-12H,13H2,1-3H3,(H,25,29)

• InChIKey:
• LWMIJZWKJCHLMK-UHFFFAOYSA-N

• N-(5-chloro-2-methylphenyl)-2-(2-(3,4-dimethoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H21ClN4O4 and its molecular weight is 452.9. The purity is usually 95%.

2-amino-4-benzyl-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

In Stock

• CAS RN:
• 275360-54-8

• Formula:
• C19H20N2O2

• InChI:
• InChI=1S/C19H20N2O2/c1-19(2)9-15(22)17-13(8-12-6-4-3-5-7-12)14(11-20)18(21)23-16(17)10-19/h3-7,13H,8-10,21H2,1-2H3

• InChIKey:
• SCSHQLZKMACATD-UHFFFAOYSA-N

• 2-amino-4-benzyl-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a useful research compound. Its molecular formula is C19H20N2O2 and its molecular weight is 308.4g/mol. The purity is usually 95%.

N-[5-(aminomethyl)pyridin-2-yl]-2,2,2-trifluoroacetamide

In Stock

• CAS RN:
• 1467360-54-8

• Formula:
• C8H8F3N3O

• InChI:
• InChI=1S/C8H8F3N3O/c9-8(10,11)7(15)14-6-2-1-5(3-12)4-13-6/h1-2,4H,3,12H2,(H,13,14,15)

• InChIKey:
• ZJQMKNPBTWOCHO-UHFFFAOYSA-N

• N-[5-(aminomethyl)pyridin-2-yl]-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C8H8F3N3O and its molecular weight is 219.167. The purity is usually 95%.

5,6-dimethyl-3-(2-oxo-2-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)pyrimidin-4(3H)-one

In Stock

• CAS RN:
• 1705560-54-8

• Formula:
• C20H23N7O3

• InChI:
• InChI=1S/C20H23N7O3/c1-13-14(2)23-12-27(20(13)29)11-18(28)26-7-3-4-15(10-26)8-17-24-19(25-30-17)16-9-21-5-6-22-16/h5-6,9,12,15H,3-4,7-8,10-11H2,1-2H3

• InChIKey:
• HAKXCWHXQZKBRQ-UHFFFAOYSA-N

• 5,6-dimethyl-3-(2-oxo-2-(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H23N7O3 and its molecular weight is 409.45. The purity is usually 95%.

(6-methoxy-1H-indol-2-yl)(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1797060-54-8

• Formula:
• C21H20N4O3S

• InChI:
• InChI=1S/C21H20N4O3S/c1-27-16-5-4-13-9-18(22-17(13)10-16)21(26)25-7-2-3-14(11-25)19-23-24-20(28-19)15-6-8-29-12-15/h4-6,8-10,12,14,22H,2-3,7,11H2,1H3

• InChIKey:
• YOUVJMAMEYNAHK-UHFFFAOYSA-N

• (6-methoxy-1H-indol-2-yl)(3-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H20N4O3S and its molecular weight is 408.48. The purity is usually 95%.

4-(dimethylamino)-N'-hydroxybenzenecarboximidamide

In Stock

• CAS RN:
• 1585960-54-8

• Formula:
• C9H13N3O

• InChI:
• InChI=1S/C9H13N3O/c1-12(2)8-5-3-7(4-6-8)9(10)11-13/h3-6,13H,1-2H3,(H2,10,11)

• InChIKey:
• NLVACMKNLOCQRQ-UHFFFAOYSA-N

• 4-(dimethylamino)-N'-hydroxybenzenecarboximidamide is a useful research compound. Its molecular formula is C9H13N3O and its molecular weight is 179.22 g/mol. The purity is usually 95%.